N-2-adamantyl-4-nitrobenzenesulfonamide

• IUPAC Name: N-(2-adamantyl)-4-nitrobenzenesulfonamide
• InChI: InChI=1S/C16H20N2O4S/c19-18(20)14-1-3-15(4-2-14)23(21,22)17-16-12-6-10-5-11(8-12)9-13(16)7-10/h1-4,10-13,16-17H,5-9H2
• InChI Key: CGVAXWZVKYZWIQ-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)C3NS(=O)(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C16H20N2O4S
• Molecular Weight: 336.4 g/mol

Description

N-2-adamantyl-4-nitrobenzenesulfonamide, also known as ADNBS, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has unique properties that make it useful in various fields of study, including pharmacology, biochemistry, and physiology.

Scientific Research Applications

N-2-adamantyl-4-nitrobenzenesulfonamide has been studied for its potential applications in various fields of scientific research. In pharmacology, this compound has been shown to have anticonvulsant and neuroprotective effects. In biochemistry, this compound has been used as a tool to study the structure and function of ion channels. In physiology, this compound has been used to study the role of ion channels in neuronal excitability.

Mechanism of Action

N-2-adamantyl-4-nitrobenzenesulfonamide acts as a blocker of voltage-gated sodium channels. It binds to a specific site on the channel and prevents the influx of sodium ions into the cell. This inhibition of sodium influx leads to a decrease in neuronal excitability, which is responsible for the anticonvulsant and neuroprotective effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its anticonvulsant and neuroprotective effects, this compound has been shown to have anti-inflammatory and analgesic effects. It has also been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-2-adamantyl-4-nitrobenzenesulfonamide is its specificity for voltage-gated sodium channels. This makes it a useful tool for studying the role of these channels in various physiological and pathological processes. However, one limitation of this compound is its relatively low potency compared to other sodium channel blockers. This can make it difficult to achieve complete inhibition of sodium influx in some experiments.

Future Directions

There are several potential future directions for research on N-2-adamantyl-4-nitrobenzenesulfonamide. One area of interest is the development of more potent analogs of this compound that could be used as therapeutic agents for neurological disorders. Another area of interest is the use of this compound as a tool to study the role of sodium channels in other physiological processes, such as cardiac function. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential applications in scientific research.

Synthesis Methods

The synthesis of N-2-adamantyl-4-nitrobenzenesulfonamide involves the reaction between 2-adamantylamine and 4-nitrobenzenesulfonyl chloride. The reaction takes place in the presence of a base, such as triethylamine, and a solvent, such as dichloromethane. The product is then purified using column chromatography to obtain a pure compound. The yield of the synthesis is typically around 60-70%.